3-[(2,2-Dimethylpropanehydrazido)sulfonyl]benzene-1-sulfonyl fluoride

• IUPAC Name: 3-[(2,2-dimethylpropanoylamino)sulfamoyl]benzenesulfonyl fluoride
• InChI: InChI=1S/C11H15FN2O5S2/c1-11(2,3)10(15)13-14-21(18,19)9-6-4-5-8(7-9)20(12,16)17/h4-7,14H,1-3H3,(H,13,15)
• InChI Key: QCNWZOFJNAVQMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NNS(=O)(=O)C1=CC(=CC=C1)S(=O)(=O)F
• Molecular Formula: C11H15FN2O5S2
• Molecular Weight: 338.4 g/mol

Description

Sulfonyl fluorides are a class of organic compounds that have been used in various fields such as biology, pharmaceuticals, and functional molecules due to their unique stability-reactivity balance. They are used as electrophilic warheads by both medicinal chemists and chemical biologists.

Synthesis Analysis

Sulfonyl fluorides can be synthesized from sulfonates or sulfonic acids. This process involves the transformation of these abundant and inexpensive substrates to sulfonyl fluorides. The protocol features mild reaction conditions using readily available and easy-to-operate reagents.

Molecular Structure Analysis

The molecular structure of sulfonyl fluorides involves a sulfur atom bonded to a fluorine atom and an organic group. The exact structure would depend on the specific sulfonyl fluoride compound.

Chemical Reactions Analysis

Sulfonyl fluorides have been used in the development of new synthetic methods. They have been used in sulfur(vi)-fluoride exchange (SuFEx) processes, which have invigorated research into electrophilic species featuring a sulfur–fluorine bond.

Physical And Chemical Properties Analysis

Sulfonyl fluorides are known for their unique properties such as high chemical and thermal stability, and their ability to lower surface tension in aqueous systems.

Mechanism of Action

While the mechanism of action can vary depending on the specific application, sulfonyl fluorides are generally used as electrophilic warheads that can react with nucleophilic amino acids or proteins.

Future Directions

The sulfur(vi)-fluoride exchange (SuFEx) chemistry, which involves sulfonyl fluorides, has revolutionized multiple research fields. This suggests that sulfonyl fluorides will continue to play a significant role in future research and applications.